Cas no 1903717-87-2 (3-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 1903717-87-2
• MF: C₂₁H₁₈N₄O₃S
• MW: 406.457623004913
• CID: 5549788
• Update Time: 2025-07-14

3-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione
• 3-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C21H18N4O3S/c26-19-14-5-1-2-6-15(14)23-21(28)25(19)13-9-11-24(12-10-13)20(27)18-22-16-7-3-4-8-17(16)29-18/h1-8,13H,9-12H2,(H,23,28)
• InChI Key： OWMIZHXDEUFUHO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(C2CCN(C(C3=NC4=CC=CC=C4S3)=O)CC2)C1=O

Additional information on 3-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

Comprehensive Analysis of 3-[1-(1,3-Benzothiazole-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1903717-87-2)

The compound 3-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1903717-87-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzothiazole moiety with a piperidine and tetrahydroquinazoline-dione scaffold, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzyme activity and targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. The benzothiazole core of this compound is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. This has led to increased searches for "benzothiazole derivatives in drug discovery" and "piperidine-based bioactive molecules," reflecting the growing interest in such compounds.

The tetrahydroquinazoline-2,4-dione fragment further enhances the compound's versatility, as this structural motif is frequently found in molecules with kinase inhibitory activity. Kinases are a hot topic in current research, with many users searching for "kinase inhibitors for therapeutic use" and "small-molecule kinase modulators." The combination of these features in CAS No. 1903717-87-2 positions it as a valuable tool for studying signal transduction pathways and developing next-generation therapeutics.

From a synthetic chemistry perspective, the compound's intricate architecture presents both challenges and opportunities. The 1,3-benzothiazole-2-carbonyl group attached to the piperidine ring requires precise synthetic strategies, often involving amide coupling reactions or cyclization techniques. These methods are frequently searched by chemists looking for "efficient synthesis of benzothiazole-piperidine hybrids" or "tetrahydroquinazoline-dione derivatives preparation."

In drug design, the physicochemical properties of 3-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione are equally important. Its molecular weight, lipophilicity, and hydrogen bonding capacity influence its drug-likeness and bioavailability, key considerations for researchers investigating "ADME properties of heterocyclic compounds." Computational chemistry and molecular modeling studies often focus on such parameters to predict the compound's behavior in biological systems.

The compound's potential extends beyond therapeutic applications. In material science, benzothiazole-containing compounds are explored for their optical and electronic properties, aligning with searches for "organic semiconductors with heterocyclic cores." Additionally, its structural complexity makes it an interesting subject for crystallography studies and supramolecular chemistry investigations, addressing queries about "molecular packing of polycyclic systems."

Quality control and analytical characterization of CAS No. 1903717-87-2 are critical for research reproducibility. Techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy are essential for verifying its identity and purity, topics frequently searched as "analytical methods for complex heterocycles." These procedures ensure reliable results in biological assays and structure-activity relationship studies.

As the scientific community continues to explore multi-target drug design, compounds like 3-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione gain prominence. Their ability to interact with multiple biological targets while maintaining selectivity is a key area of investigation, reflected in searches for "polypharmacology strategies in medicinal chemistry." This approach could lead to breakthroughs in treating complex diseases with multifactorial origins.

In conclusion, CAS No. 1903717-87-2 represents a fascinating intersection of chemistry and biology. Its benzothiazole-piperidine-tetrahydroquinazoline-dione architecture offers numerous possibilities for scientific exploration, from drug development to materials science. As research progresses, this compound may provide answers to many current questions in structure-based drug design and molecular recognition, making it a subject of enduring interest in the scientific community.